17-(2-iodoethenyl)androsta-4,6-dien-17-ol-3-one
17-(2-iodoethenyl)androsta-4,6-dien-17-ol-3-one
Brand Name:
Vulcanchem
CAS No.:
145624-22-2
VCID:
VC0233067
InChI:
InChI=1S/C21H27IO2/c1-19-8-5-15(23)13-14(19)3-4-16-17(19)6-9-20(2)18(16)7-10-21(20,24)11-12-22/h3-4,11-13,16-18,24H,5-10H2,1-2H3/b12-11+/t16-,17+,18+,19+,20+,21-/m1/s1
SMILES:
CC12CCC(=O)C=C1C=CC3C2CCC4(C3CCC4(C=CI)O)C
Molecular Formula:
C21H27IO2
Molecular Weight:
438.3 g/mol
17-(2-iodoethenyl)androsta-4,6-dien-17-ol-3-one
CAS No.: 145624-22-2
Main Products
VCID: VC0233067
Molecular Formula: C21H27IO2
Molecular Weight: 438.3 g/mol
| CAS No. | 145624-22-2 |
|---|---|
| Product Name | 17-(2-iodoethenyl)androsta-4,6-dien-17-ol-3-one |
| Molecular Formula | C21H27IO2 |
| Molecular Weight | 438.3 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S,17R)-17-hydroxy-17-[(E)-2-iodoethenyl]-10,13-dimethyl-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H27IO2/c1-19-8-5-15(23)13-14(19)3-4-16-17(19)6-9-20(2)18(16)7-10-21(20,24)11-12-22/h3-4,11-13,16-18,24H,5-10H2,1-2H3/b12-11+/t16-,17+,18+,19+,20+,21-/m1/s1 |
| Standard InChIKey | BTQDHLNPKIOWIW-TWQPTUMUSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1C=C[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@]4(/C=C/I)O)C |
| SMILES | CC12CCC(=O)C=C1C=CC3C2CCC4(C3CCC4(C=CI)O)C |
| Canonical SMILES | CC12CCC(=O)C=C1C=CC3C2CCC4(C3CCC4(C=CI)O)C |
| Synonyms | 17-(2-iodoethenyl)androsta-4,6-dien-17-ol-3-one 17-(2-iodoethenyl)androsta-4,6-dien-17-ol-3-one, (Z)-isomer 17-IE-ADOO 17alpha-(2-iodoethenyl)androsta-4,6-dien-17beta-ol-3-one |
| PubChem Compound | 6438778 |
| Last Modified | Nov 11 2021 |
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